Cas no 1804376-02-0 (3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile)

3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with amino, cyano, and trifluoromethoxy functional groups, along with an acetonitrile side chain. This structure confers unique reactivity and versatility, making it valuable in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its utility as an intermediate in nucleophilic substitution and cross-coupling reactions. Its trifluoromethoxy moiety contributes to improved metabolic stability and lipophilicity, beneficial in drug design. The compound’s high purity and well-defined synthetic pathway ensure reproducibility for research and industrial applications. Its multifunctional nature allows for further derivatization, supporting diverse chemical transformations.
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile structure
1804376-02-0 structure
Product Name:3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile
CAS No:1804376-02-0
MF:C9H5F3N4O
MW:242.157411336899
CID:4910830
Update Time:2025-09-28

3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile
    • Inchi: 1S/C9H5F3N4O/c10-9(11,12)17-8-6(15)3-5(1-2-13)7(4-14)16-8/h3H,1,15H2
    • InChI Key: VKELLVWSMDPEDF-UHFFFAOYSA-N
    • SMILES: FC(OC1C(=CC(CC#N)=C(C#N)N=1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 365
  • XLogP3: 1.4
  • Topological Polar Surface Area: 95.7

3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026003934-500mg
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile
1804376-02-0 97%
500mg
$1,048.60 2022-04-02
Alichem
A026003934-1g
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile
1804376-02-0 97%
1g
$1,612.80 2022-04-02

Additional information on 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804376-02-0)

3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804376-02-0) is a high-value heterocyclic compound with a unique molecular structure, combining a pyridine core with cyano, trifluoromethoxy, and acetonitrile functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and crop protection agents. Its multi-functionalized pyridine scaffold offers versatility in synthetic applications, aligning with the growing demand for fluorinated compounds in modern chemistry.

The compound's CAS number 1804376-02-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers frequently search for "pyridine derivatives with trifluoromethoxy groups" or "cyano-substituted pyridine acetonitriles," reflecting its niche yet expanding applications. Recent studies highlight its role in developing kinase inhibitors and herbicide intermediates, addressing global challenges like drug-resistant diseases and sustainable agriculture.

From a synthetic perspective, 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-5-acetonitrile exemplifies advancements in regioselective functionalization techniques. Its electron-withdrawing groups enhance reactivity in cross-coupling reactions, a topic trending in organic chemistry forums. Environmental considerations also drive interest in its biodegradability profile, as industries seek greener alternatives to traditional chemicals.

Market analysts note rising queries for "custom synthesis of fluorinated pyridines" and "high-purity specialty chemicals," underscoring the compound's commercial relevance. Its stability under high-temperature conditions makes it suitable for catalysis research, while its solubility properties are optimized for formulation development. These attributes position it as a key player in material science innovations, particularly in electronic materials and coatings.

In summary, CAS 1804376-02-0 represents a convergence of structural novelty and practical utility. As industries prioritize molecular diversity and functional efficiency, this compound is poised to play a pivotal role in next-generation chemical solutions. Its integration into high-throughput screening libraries further validates its potential across life sciences and industrial applications.

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